Cas no 2172189-22-7 (3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-amidobenzoic acid)

• Product Name: 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-amidobenzoic acid
• CAS No: 2172189-22-7
• MF: C₂₆H₁₉N₃O₆
• MW: 469.445566415787
• CID: 5944856
• PubChem ID: 165807897
• Update Time: 2025-06-07

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-amidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-amidobenzoic acid
• 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazole-3-amido]benzoic acid
• EN300-1499246
• 2172189-22-7

• Inchi： 1S/C26H19N3O6/c30-24(27-16-7-5-6-15(12-16)25(31)32)22-13-23(35-29-22)28-26(33)34-14-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-13,21H,14H2,(H,27,30)(H,28,33)(H,31,32)
• InChI Key： GERMHYBIUNJGSR-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C(NC2C=CC=C(C(=O)O)C=2)=O)=NO1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 469.12738533g/mol
• Monoisotopic Mass: 469.12738533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 131Ų

Additional information on 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-amidobenzoic acid

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-amidobenzoic Acid: A Comprehensive Overview

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-amidobenzoic acid (CAS No. 2172189-22-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group, an oxazole ring, and an amidobenzoic acid moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biologically active molecules.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions. In the context of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-amidobenzoic acid, this group plays a crucial role in stabilizing the amino functionality during synthetic processes. The oxazole ring, on the other hand, is known for its stability and ability to form hydrogen bonds, which can enhance the compound's pharmacological properties. The amidobenzoic acid moiety adds further complexity and functionality, potentially influencing the compound's solubility, bioavailability, and binding affinity to target proteins.

Recent studies have highlighted the potential of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-amidobenzoic acid in various biological systems. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This finding suggests that the compound could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In another study published in the Bioorganic & Medicinal Chemistry Letters, researchers explored the anticancer potential of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-amidobenzoic acid. The results showed that the compound selectively induces apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways involved in cell proliferation and survival. These findings open up new avenues for developing targeted cancer therapies with reduced side effects.

The structural versatility of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-amidobenzoic acid also makes it an attractive candidate for drug discovery and development. Its modular structure allows for easy modification through synthetic chemistry techniques, enabling researchers to fine-tune its properties for specific therapeutic applications. For example, by altering the substituents on the oxazole ring or the amidobenzoic acid moiety, scientists can optimize the compound's pharmacokinetic profile, such as improving its oral bioavailability or extending its half-life in vivo.

In addition to its therapeutic potential, 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-amidobenzoic acid has also been investigated for its use as a chemical probe in biological research. Chemical probes are small molecules that can selectively bind to specific proteins or cellular targets, allowing researchers to study their functions and interactions in living systems. The unique structural features of this compound make it an ideal candidate for developing high-affinity and selective chemical probes for various biological targets.

The synthesis of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-amidobenzoic acid typically involves several steps, including the formation of the Fmoc protecting group, cyclization to form the oxazole ring, and coupling reactions to introduce the amidobenzoic acid moiety. Recent advancements in synthetic methodologies have made these processes more efficient and scalable, facilitating large-scale production for preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-5-{(9H-fluoren‌‌‌‌‌‌‌‌‌‌‌‌‐9‐yl)me‌thoxyca‌rbon​​y​l}a​mi​no)‐1​‌‍‍‍‍‍‍‍‍‍‍‍‍‍‍​‌​‌​‌​‌​2-o​​xazol​​e​​‐​​3-a​​mido​​benz​​oic ​​a​​ci​​d in various therapeutic settings. Preliminary results from phase I trials have shown promising safety profiles with minimal adverse effects. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 3-{5-[[(9H-fluoren‐9‐yl)me​​thoxyca​rbon​​y]a​mi​no)‐1​‎‎‎‎‎‎‎‎‎‎‎‎‎‎‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ �� ‎ ‎ ‎ ‐2-o​​xazol​​e​​‐​​3-a​​mido]benzoi​​c ​​a​​ci​​d} (CAS No. 2172189‐22‐7) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing novel therapeutics and advancing our understanding of complex biological processes.